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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

Panavia TC Technical Support Center
Welcome to the Panavia TC Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions regarding the effects of different storage conditions

on the properties of Panavia TC.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Panavia TC?

For optimal performance and shelf-life, Panavia TC paste and ED PRIMER should be stored in

a refrigerator at temperatures between 2°C and 8°C (36°F and 46°F) when not in use.[1][2] It is

also crucial to protect the material from direct sunlight and high temperatures.[1][2]

Q2: Can Panavia TC be stored at room temperature?

While the manufacturer recommends refrigeration for long-term storage, some related Panavia

products have a wider acceptable storage range of 2-25°C (36-77°F). However, for daily use, it

is recommended to take the product out of the refrigerator in the morning and allow it to reach

room temperature before use, returning it to the refrigerator at the end of the day. Prolonged

storage at room temperature, especially in warmer climates, is not advised as it can negatively

impact the material's properties.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1179519?utm_src=pdf-interest
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://suredental.com/PANAVIA21tech.html
https://storage.googleapis.com/proma-product-bucket-2efbb5e/carrierwave/uploads/safety_data_sheet/document/43f39a99-3cd5-44e4-a603-4ffbc79f2410/PANAVIA_21_Kit_20230911_GB.pdf
https://suredental.com/PANAVIA21tech.html
https://storage.googleapis.com/proma-product-bucket-2efbb5e/carrierwave/uploads/safety_data_sheet/document/43f39a99-3cd5-44e4-a603-4ffbc79f2410/PANAVIA_21_Kit_20230911_GB.pdf
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are the potential consequences of improper storage, such as exposure to high

temperatures?

Exposure to temperatures above the recommended range can adversely affect the physical

and chemical properties of Panavia TC. This can lead to:

Reduced Bond Strength: Studies on similar Panavia products have shown that prolonged

storage at elevated temperatures (e.g., 90°F or 32°C) can significantly decrease retention

strength.[3]

Altered Working and Setting Times: The chemical reactions that govern working and setting

times are temperature-dependent. Improper storage can lead to a shortened working time,

making the cement difficult to handle and place correctly.

Decreased Shelf-Life: The manufacturer's stated shelf-life is based on storage under

recommended refrigerated conditions. Improper storage will likely shorten the effective life of

the product.

Q4: I left my Panavia TC kit out on the bench overnight. Is it still usable?

If the ambient temperature of your laboratory is within a controlled room temperature range

(e.g., around 20-23°C or 68-73°F), a single overnight exposure is unlikely to render the product

unusable, though it is not ideal. It is recommended to return it to the refrigerator as soon as

possible. However, if the laboratory experienced high temperatures, the material's properties

may be compromised. It is advisable to test a small amount to check for normal consistency

and setting characteristics before using it in a critical experiment. For critical applications, using

a fresh, properly stored kit is recommended.

Q5: Should Panavia TC be brought to room temperature before use?

Yes, it is important to allow Panavia TC paste and ED PRIMER to reach room temperature

before use.[1] Using the material directly from the refrigerator can result in a higher viscosity,

making it difficult to dispense and mix correctly, which can affect the final properties of the

cement.
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Issue
Potential Cause Related to

Storage
Recommended Action

Reduced or inconsistent bond

strength

The material was stored at

elevated temperatures for an

extended period.

Discard the current kit and use

a new one that has been

consistently stored under

refrigerated conditions. Ensure

all components are within their

expiration date.

The material was repeatedly

warmed to room temperature

and then refrigerated.

While bringing the material to

room temperature for use is

necessary, minimize the

number of warming and

cooling cycles. Dispense the

required amount and return the

main container to the

refrigerator promptly.

Working time is too short

The material was stored at a

temperature higher than

recommended, accelerating

the chemical reaction.

Use a fresh, properly stored

kit. Ensure the material is not

exposed to direct sunlight or

operating lights during mixing

and application, as this can

also accelerate the setting

time.

The material was not allowed

to cool down to room

temperature after being in a

warm environment.

Always allow the material to

equilibrate to the ambient

temperature of the laboratory

before use.

Inconsistent mixing or

dispensing

The material was used directly

from the refrigerator, leading to

high viscosity.

Allow the material to sit at

room temperature for at least

15-20 minutes before

dispensing and mixing.

The components have begun

to degrade due to improper

storage.

Check for any changes in color

or consistency of the pastes. If
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they appear abnormal, do not

use the kit.

Data on Panavia TC Properties
The following table summarizes the shear bond strength of Panavia 21 TC to various

substrates under standard conditions and after artificial aging through thermal cycling. This

data is based on the manufacturer's technical information.[1]

Substrate
Shear Bond Strength
(MPa) after 24 hours in
37°C water

Shear Bond Strength
(MPa) after 3000 Thermal
Cycles (4°C - 60°C)

Enamel 24.5 23.5

Etched Enamel 29.4 28.4

Dentin 17.7 16.7

Ni-Cr Alloy 41.2 40.2

Gold Alloy 36.3 35.3

Porcelain 26.5 25.5

Cured Composite 27.5 26.5

Experimental Protocols
Below are generalized methodologies for key experiments to assess the properties of dental

cements like Panavia TC. These are based on ISO standards and common practices in dental

materials research.

Shear Bond Strength Testing (based on ISO 4049)
Substrate Preparation: Prepare standardized bonding surfaces on extracted human or

bovine teeth (for enamel and dentin) or on discs of dental alloys, ceramics, or composite

materials. The surfaces are typically ground flat with silicon carbide paper to a specific grit

(e.g., 600-grit) to create a standardized surface.
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Bonding Procedure:

Apply a bonding agent or primer (e.g., ED PRIMER for Panavia TC) to the prepared

substrate surface according to the manufacturer's instructions.

Place a mold (typically a cylindrical tube with a defined diameter) onto the prepared

surface.

Mix the Panavia TC cement and fill the mold.

Remove any excess cement and allow it to set according to the manufacturer's

instructions.

Storage/Aging:

For immediate bond strength, store the bonded specimens in distilled water at 37°C for 24

hours.

For aged bond strength, subject the specimens to thermal cycling (e.g., 3000 cycles

between 5°C and 55°C) or prolonged water storage.

Testing:

Mount the specimen in a universal testing machine.

Apply a shear load to the bonded cylinder at a constant crosshead speed (e.g., 1 mm/min)

until failure occurs.

The shear bond strength is calculated by dividing the failure load by the bonded surface

area.

Working and Setting Time (based on ISO 4049)
Material Preparation: Dispense and mix the cement according to the manufacturer's

instructions at a controlled temperature and humidity (e.g., 23 ± 1°C and 50 ± 5% relative

humidity).
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Working Time: Start a stopwatch at the beginning of mixing. The working time is the period

during which the cement can be manipulated without a significant loss of plasticity. This can

be assessed by periodically probing the material with a clean, dry instrument. The end of the

working time is noted when the material no longer flows and begins to set.

Setting Time: The setting time is determined by an indentation test. A weighted indenter (e.g.,

a Gilmore needle) is gently placed on the surface of the setting cement. The initial setting

time is the point at which the indenter no longer leaves a complete circular indentation. The

final setting time is when the indenter leaves no visible mark on the surface.
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Caption: Experimental workflow for shear bond strength testing.
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Caption: Troubleshooting logic for storage-related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1179519#effect-of-different-storage-conditions-on-
panavia-tc-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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